![molecular formula C15H14FNO5S B5773149 N-(1,3-benzodioxol-5-ylmethyl)-4-fluoro-3-methoxybenzenesulfonamide](/img/structure/B5773149.png)
N-(1,3-benzodioxol-5-ylmethyl)-4-fluoro-3-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-4-fluoro-3-methoxybenzenesulfonamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound is commonly referred to as BF-3.
Mechanism of Action
BF-3 exhibits its inhibitory activity through the formation of a covalent bond with the target enzyme. The sulfonamide group of BF-3 reacts with the active site of the enzyme, leading to the formation of a stable complex. This complex inhibits the enzyme's catalytic activity, leading to the desired biochemical and physiological effects.
Biochemical and Physiological Effects:
BF-3 has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to exhibit potent anticancer activity by inducing apoptosis in cancer cells. BF-3 has also been found to exhibit anti-inflammatory activity by inhibiting the activity of carbonic anhydrase. Additionally, BF-3 has been found to exhibit neuroprotective activity by inhibiting the activity of histone deacetylase.
Advantages and Limitations for Lab Experiments
BF-3 has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It exhibits potent inhibitory activity against a wide range of enzymes, making it a versatile tool for studying enzyme function. However, BF-3 also has some limitations. It has poor solubility in water, which can make it difficult to use in aqueous environments. Additionally, BF-3 can exhibit non-specific binding to other proteins, which can lead to false positives in some experiments.
Future Directions
There are several future directions for the study of BF-3. One potential direction is the development of BF-3 as an anticancer agent. Further studies are needed to determine the optimal dosage and delivery method for BF-3 in cancer treatment. Another potential direction is the study of BF-3 as a potential treatment for neurodegenerative diseases. BF-3 has been shown to exhibit neuroprotective activity, and further studies are needed to determine its potential as a therapeutic agent for diseases such as Alzheimer's and Parkinson's. Finally, the study of BF-3 as a tool for studying enzyme function is another potential direction. Further studies are needed to determine the optimal conditions for using BF-3 in enzyme assays and to determine its specificity for different enzymes.
In conclusion, BF-3 is a promising compound with potential applications in drug development. Its potent inhibitory activity against a wide range of enzymes makes it a versatile tool for studying enzyme function. Further studies are needed to determine its potential as an anticancer and neuroprotective agent, as well as its potential as a tool for studying enzyme function.
Synthesis Methods
The synthesis of BF-3 involves the reaction of 1,3-benzodioxole with 4-fluoro-3-methoxybenzenesulfonyl chloride in the presence of a base. The reaction leads to the formation of BF-3 as a white solid. The yield of the reaction is high, and the purity of the compound can be achieved through recrystallization.
Scientific Research Applications
BF-3 has been extensively studied for its potential applications in drug development. It has been found to exhibit potent inhibitory activity against a wide range of enzymes, including carbonic anhydrase, histone deacetylase, and protein kinase. BF-3 has also been found to be effective against cancer cells, and it has been suggested as a potential anticancer agent.
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-4-fluoro-3-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO5S/c1-20-14-7-11(3-4-12(14)16)23(18,19)17-8-10-2-5-13-15(6-10)22-9-21-13/h2-7,17H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAVCBQNQIPACKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
14.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49670354 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.